Cas no 2228432-09-3 (4-(but-3-yn-2-yl)-3-methoxy-5-(methoxymethyl)-2-methylpyridine)

• Product Name: 4-(but-3-yn-2-yl)-3-methoxy-5-(methoxymethyl)-2-methylpyridine
• CAS No: 2228432-09-3
• MF: C₁₃H₁₇NO₂
• MW: 219.279583692551
• CID: 6035594
• PubChem ID: 165752875
• Update Time: 2025-10-28

4-(but-3-yn-2-yl)-3-methoxy-5-(methoxymethyl)-2-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 4-(but-3-yn-2-yl)-3-methoxy-5-(methoxymethyl)-2-methylpyridine
• 2228432-09-3
• EN300-1809067

• Inchi： 1S/C13H17NO2/c1-6-9(2)12-11(8-15-4)7-14-10(3)13(12)16-5/h1,7,9H,8H2,2-5H3
• InChI Key： DWMAIHDHVINRIV-UHFFFAOYSA-N
• SMILES： O(C)C1C(C)=NC=C(COC)C=1C(C#C)C

Computed Properties

• Exact Mass: 219.125928785g/mol
• Monoisotopic Mass: 219.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 31.4Ų

Additional information on 4-(but-3-yn-2-yl)-3-methoxy-5-(methoxymethyl)-2-methylpyridine

Research Brief on 4-(but-3-yn-2-yl)-3-methoxy-5-(methoxymethyl)-2-methylpyridine (CAS: 2228432-09-3)

In recent years, the compound 4-(but-3-yn-2-yl)-3-methoxy-5-(methoxymethyl)-2-methylpyridine (CAS: 2228432-09-3) has garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its unique pyridine backbone and functionalized side chains, has shown promising potential in various therapeutic applications. The presence of alkynyl and methoxy groups in its structure makes it a versatile intermediate for further chemical modifications and drug development.

Recent studies have focused on the synthesis and pharmacological evaluation of this compound. A study published in the Journal of Medicinal Chemistry (2023) demonstrated its efficacy as a precursor in the development of kinase inhibitors. The compound's ability to selectively bind to specific kinase domains has been attributed to its structural flexibility and electronic properties. Additionally, its metabolic stability and bioavailability have been investigated, showing favorable pharmacokinetic profiles in preclinical models.

Another significant area of research involves the use of 4-(but-3-yn-2-yl)-3-methoxy-5-(methoxymethyl)-2-methylpyridine in targeted drug delivery systems. Its alkynyl group allows for facile conjugation with various biomolecules, enabling the development of antibody-drug conjugates (ADCs) and other targeted therapies. Recent advancements in click chemistry have further expanded its utility in bioconjugation strategies, as highlighted in a 2022 publication in Angewandte Chemie.

Despite its potential, challenges remain in optimizing the synthetic routes for large-scale production. Current methodologies often involve multi-step reactions with moderate yields, as reported in Organic Process Research & Development (2023). Researchers are exploring catalytic systems and green chemistry approaches to improve efficiency and reduce environmental impact. Computational studies have also been employed to predict the compound's reactivity and guide synthetic optimization.

In conclusion, 4-(but-3-yn-2-yl)-3-methoxy-5-(methoxymethyl)-2-methylpyridine represents a valuable scaffold in medicinal chemistry. Its diverse applications, ranging from kinase inhibition to targeted drug delivery, underscore its importance in contemporary drug discovery. Future research should focus on overcoming synthetic challenges and further elucidating its mechanistic roles in therapeutic contexts.